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Compound of Interest

Compound Name:
Ethyl (E)-3-(1-

pyrrolidinyl)crotonate

Cat. No.: B1581037 Get Quote

Essential Safety and Handling Guide for Ethyl
(E)-3-(1-pyrrolidinyl)crotonate
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling Ethyl (E)-3-(1-
pyrrolidinyl)crotonate. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Disclaimer: No specific Safety Data Sheet (SDS) was found for Ethyl (E)-3-(1-
pyrrolidinyl)crotonate. The following guidance is based on the safety information for

structurally related compounds, namely Ethyl Crotonate and Pyrrolidine. It is imperative to

consult the specific SDS for a compound when it becomes available and to perform a thorough

risk assessment before handling any chemical.

Hazard Identification and Quantitative Data
Based on related compounds, Ethyl (E)-3-(1-pyrrolidinyl)crotonate is anticipated to be a

flammable liquid and may cause skin and eye irritation.[1][2][3][4][5][6][7] Pyrrolidine is known

to be flammable, harmful if swallowed or inhaled, and causes severe skin burns and eye

damage.[8] Ethyl crotonate is also a flammable liquid and causes serious eye irritation.[1][2][3]

[4][5][6][7]
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Property Value Citations

Physical State Assumed to be a liquid

Molecular Formula C₁₀H₁₇NO₂ [9][10]

Molecular Weight 183.25 g/mol [9][10]

Flash Point (Ethyl Crotonate) 2°C (35.6°F) - 13°C (55°F) [2][11]

Storage Temperature 4°C [9]

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to ensure personnel safety. The following

recommendations are based on the hazards associated with the compound's structural

components.

PPE Category Recommended Equipment Rationale & Citations

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

serious eye damage.[3][8][12]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a

flame-retardant lab coat, and a

chemical-resistant apron.[13]

[14]

To prevent skin contact, which

may cause irritation or burns.

[3][8] Ensure gloves are

inspected before use and

changed regularly.[8][14]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[2] If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges should

be used.

To prevent inhalation of

potentially harmful vapors.[2]

[8]

Footwear
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.[14]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is essential for minimizing exposure and ensuring a safe

working environment.

Preparation:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that an emergency eyewash station and safety shower are accessible.[2]

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as outlined in the table above.

Handling:

Ground all equipment to prevent static discharge, as the compound is likely flammable.[1]

[5][12][15][16]

Use only non-sparking tools.[1][2][4][5][16]

Keep the container tightly closed when not in use and store it in a cool, well-ventilated

area away from heat and ignition sources.[1][2][3][8][12]

Avoid contact with skin and eyes, and do not inhale vapors.[2][8]

Wash hands thoroughly after handling.[2][8]

Spill Management:

In case of a small spill, absorb the material with an inert absorbent such as sand, dry lime,

or soda ash.[2]

Place the absorbed material into a closed container for disposal.[2]

For larger spills, evacuate the area and follow emergency procedures.

Ensure adequate ventilation during cleanup.[2]
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection:

Collect all waste containing Ethyl (E)-3-(1-pyrrolidinyl)crotonate in a designated,

properly labeled, and sealed container.

Waste Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal program.

[1][4][6]

Do not dispose of the material down the drain.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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